Cas no 24801-44-3 (Hexanoic acid, 2-(bromomethyl)-)

• Product Name: Hexanoic acid, 2-(bromomethyl)-
• CAS No: 24801-44-3
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 2933120
• Update Time: 2023-08-10

Hexanoic acid, 2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-(bromomethyl)-

• Inchi： 1S/C7H13BrO2/c1-2-3-4-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： QXDVBQOOFMERJY-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3